Cas no 2648946-26-1 ({3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride)

• Product Name: {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride
• CAS No: 2648946-26-1
• MF: C₆H₈FIO₂S
• MW: 290.094396591187
• CID: 5976582
• PubChem ID: 165899306
• Update Time: 2025-10-22

{3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648946-26-1
• {3-iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride
• EN300-27117423
• {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C6H8FIO2S/c7-11(9,10)4-5-1-6(8,2-5)3-5/h1-4H2
• InChI Key： LTTKKUPWPPJLTO-UHFFFAOYSA-N
• SMILES： IC12CC(CS(=O)(=O)F)(C1)C2

Computed Properties

• Exact Mass: 289.92738g/mol
• Monoisotopic Mass: 289.92738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride

Introduction to {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride (CAS No. 2648946-26-1)

{3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride (CAS No. 2648946-26-1) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and iodine substituent, offers a range of potential applications in the development of novel therapeutic agents and chemical probes.

The bicyclo[1.1.1]pentane scaffold, also known as a diamondoid, is a fascinating structural motif that has been extensively studied for its unique electronic and steric properties. The introduction of an iodine atom at the 3-position and a methanesulfonyl fluoride group further enhances the compound's reactivity and functional versatility. These features make {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride in the synthesis of complex organic molecules and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated the utility of this compound as a versatile building block in the construction of biologically active molecules with enhanced pharmacological properties. The iodine substituent can be readily functionalized through various palladium-catalyzed cross-coupling reactions, enabling the synthesis of a wide array of derivatives with diverse biological activities.

In the context of medicinal chemistry, {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride has shown promise as a precursor for the development of novel drugs targeting specific disease pathways. The methanesulfonyl fluoride group can act as a leaving group in nucleophilic substitution reactions, facilitating the introduction of various functional groups that can modulate the compound's biological activity. This flexibility is particularly valuable in drug discovery programs aimed at optimizing lead compounds for improved efficacy and safety profiles.

Beyond its applications in drug development, {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride has also found utility as a chemical probe in biological studies. The unique electronic properties of the bicyclic scaffold make it an excellent candidate for fluorescence labeling and imaging applications. Researchers have utilized this compound to develop fluorescent probes that can selectively target specific cellular compartments or biomolecules, providing valuable insights into cellular processes and disease mechanisms.

The synthesis of {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride typically involves multistep procedures that require precise control over reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, {3-Iodobicyclo[1.1.1]pentan-1-yl}methanesulfonyl fluoride (CAS No. 2648946-26-1) represents a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and functional groups offer a wide range of opportunities for developing novel therapeutic agents, chemical probes, and advanced materials. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.